Cas no 2716849-17-9 ((5,6-diaminopyridin-3-yl)boronic acid hydrochloride)

• Product Name: (5,6-diaminopyridin-3-yl)boronic acid hydrochloride
• CAS No: 2716849-17-9
• MF: C₅H₉BClN₃O₂
• MW: 189.41
• MDL: MFCD32690856
• CID: 5088264
• Update Time: 2026-03-02

(5,6-diaminopyridin-3-yl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5,6-diamino-3-pyridinyl)-, hydrochloride (1:1)
• (5,6-diaminopyridin-3-yl)boronic acid hydrochloride

• MDL： MFCD32690856
• Inchi： 1S/C5H8BN3O2.ClH/c7-4-1-3(6(10)11)2-9-5(4)8;/h1-2,10-11H,7H2,(H2,8,9);1H
• InChI Key： ZIPDGQYJACFZJS-UHFFFAOYSA-N
• SMILES： C1(N)C=C(B(O)O)C=NC=1N.Cl

Additional information on (5,6-diaminopyridin-3-yl)boronic acid hydrochloride

(5,6-Diaminopyridin-3-yl)boronic Acid Hydrochloride: A Comprehensive Overview

(5,6-Diaminopyridin-3-yl)boronic acid hydrochloride, with the CAS number 2716849-17-9, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its role as a key intermediate in the construction of complex molecular architectures. The presence of both boronic acid and diamine functionalities makes it a valuable tool in cross-coupling reactions, which are pivotal in modern organic chemistry.

The structure of (5,6-diaminopyridin-3-yl)boronic acid hydrochloride consists of a pyridine ring substituted with two amino groups at the 5 and 6 positions and a boronic acid group at the 3 position. This unique arrangement allows for a wide range of reactivity, enabling its use in various chemical transformations. Recent studies have highlighted its potential in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers, where the diamine groups can act as ligands for metal ions.

In terms of applications, (5,6-diaminopyridin-3-yl)boronic acid hydrochloride has been extensively utilized in Suzuki-Miyaura coupling reactions. These reactions are fundamental in the construction of biaryls and heterobiaryls, which are essential components in pharmaceuticals and agrochemicals. The hydrochloride salt form of this compound ensures optimal solubility and stability during these reactions, making it a preferred choice for researchers.

Recent advancements in green chemistry have also brought attention to the sustainability aspects of using (5,6-diaminopyridin-3-yl)boronic acid hydrochloride. Researchers have explored its use in catalytic systems that minimize waste and reduce environmental impact. For instance, its application in asymmetric catalysis has shown promise in producing enantiomerically enriched compounds, which are critical in drug development.

The synthesis of (5,6-diaminopyridin-3-yl)boronic acid hydrochloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a halogen atom on the pyridine ring with a boronic acid group. This process often employs palladium catalysts to facilitate the coupling reaction, ensuring high yields and selectivity.

In addition to its role as an intermediate, this compound has also been investigated for its potential in electronic materials. The pyridine ring's aromaticity and electron-withdrawing properties make it suitable for applications in organic electronics. Recent studies have explored its use as a building block for semiconducting polymers and organic light-emitting diodes (OLEDs), where its electronic properties can be fine-tuned through functionalization.

The demand for (5,6-diaminopyridin-3-yl)boronic acid hydrochloride continues to grow due to its versatility and compatibility with modern synthetic methodologies. As research progresses, new applications are expected to emerge, further solidifying its position as an indispensable compound in contemporary chemistry.